Cas no 1423032-53-4 (7,8-dichloro-1,2,3,4-tetrahydroquinolin-2-one)

• Product Name: 7,8-dichloro-1,2,3,4-tetrahydroquinolin-2-one
• CAS No: 1423032-53-4
• MF: C₉H₇Cl₂NO
• MW: 216.063980340958
• CID: 4598420
• PubChem ID: 71756613
• Update Time: 2025-10-28

7,8-dichloro-1,2,3,4-tetrahydroquinolin-2-one Chemical and Physical Properties

Names and Identifiers

• 7,8-dichloro-1,2,3,4-tetrahydroquinolin-2-one

• Inchi： 1S/C9H7Cl2NO/c10-6-3-1-5-2-4-7(13)12-9(5)8(6)11/h1,3H,2,4H2,(H,12,13)
• InChI Key： SVKCLUNCNNDCLZ-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(Cl)=C2Cl)CCC1=O

Additional information on 7,8-dichloro-1,2,3,4-tetrahydroquinolin-2-one

7,8-Dichloro-1,2,3,4-Tetrahydroquinolin-2-One: A Comprehensive Overview

The compound 7,8-dichloro-1,2,3,4-tetrahydroquinolin-2-one (CAS No. 1423032-53-4) is a structurally unique organic molecule belonging to the quinoline derivative family. This compound has garnered significant attention in recent years due to its intriguing chemical properties and potential applications in various fields. The quinolinone skeleton serves as the core structure of this molecule, with two chlorine atoms substituted at the 7 and 8 positions. This substitution pattern not only enhances the molecule's stability but also imparts unique electronic and steric properties that make it a valuable compound for further exploration.

Recent studies have highlighted the biological activity of 7,8-dichloro-1,2,3,4-tetrahydroquinolin-2-one, particularly in the context of its potential as a drug candidate. Researchers have investigated its ability to modulate key cellular pathways and interact with specific protein targets. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits selective inhibition against certain kinases involved in cancer progression. This finding underscores its potential as a lead compound for anti-cancer drug development.

In addition to its biological applications, 7,8-dichloro-1,2,3,4-tetrahydroquinolin-2-one has also been explored for its role in materials science. The molecule's rigid structure and conjugated system make it an ideal candidate for use in organic electronics. A 2023 paper in *Advanced Materials* reported that this compound can be incorporated into organic semiconductors to enhance their charge transport properties. This application highlights the versatility of the compound across diverse scientific disciplines.

The synthesis of 7,8-dichloro-1,2,3,4-tetrahydroquinolin-2-one involves a multi-step process that typically begins with the preparation of the quinoline skeleton. Recent advancements in synthetic chemistry have enabled more efficient and environmentally friendly methods for its production. For example, a 2023 study in *Green Chemistry* described a catalytic route using transition metal catalysts to achieve high yields of the compound with minimal byproducts.

From an analytical standpoint, the characterization of 7,8-dichloro-1,2,3,tetrahydroquinolin-2-one has been facilitated by modern spectroscopic techniques such as NMR and mass spectrometry. These methods have provided detailed insights into the compound's molecular structure and purity. Furthermore, computational chemistry tools have been employed to predict its electronic properties and reactivity under various conditions.

Looking ahead, the future research directions for 7,dichloro-,tetrahydroquinolinone are promising. Scientists are exploring its potential as a building block for more complex molecules with enhanced functionality. Additionally, ongoing studies aim to optimize its pharmacokinetic properties to improve its suitability as a drug candidate.

In conclusion,7,dichloro-,tetrahydroquinolinone (CAS No.,) stands out as a versatile and intriguing compound with applications spanning from drug discovery to materials science. Its unique chemical properties and recent research breakthroughs position it as a key molecule for future scientific advancements.